Tert-butyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate

• IUPAC Name: tert-butyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate
• InChI: InChI=1S/C12H16N4O2/c1-12(2,3)18-11(17)8-5-14-10-7(9(8)13)6-15-16(10)4/h5-6H,1-4H3,(H2,13,14)
• InChI Key: SHJQEEYEYUZJSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CN=C2C(=C1N)C=NN2C
• Molecular Formula: C12H16N4O2
• Molecular Weight: 248.28 g/mol

Description

“Tert-butyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate” is a derivative of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridine derivatives have been associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives involves a process called scaffold hopping and computer-aided drug design. In one study, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized. N-Boc-4-aminopyrazole-5-carbaldehydes react with methyl 3,3-dimethoxypropanoate or β-keto esters in acetic acid under reflux to form methyl (ethyl) pyrazolo[4,3-b]pyridine-6-carboxylates. These are then converted to the corresponding tert-butyl carboxylates via intermediate carboxylic acids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” include the reaction of N-Boc-4-aminopyrazole-5-carbaldehydes with methyl 3,3-dimethoxypropanoate or β-keto esters in acetic acid under reflux. This forms methyl (ethyl) pyrazolo[4,3-b]pyridine-6-carboxylates, which are then converted to the corresponding tert-butyl carboxylates via intermediate carboxylic acids.

Future Directions

The future directions for “Tert-butyl 4-amino-1-methylpyrazolo[3,4-b]pyridine-5-carboxylate” and related compounds could involve further exploration of their potential as TRK inhibitors. Additionally, the development of more efficient synthetic approaches to these compounds could be a focus of future research.